Cas no 1803782-91-3 (Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1803782-91-3
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4795010
• Update Time: 2025-06-09

Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)7-4-3-6(5-19)8(11(13,14)15)9(7)22-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： OKNXVSOOWJNZSV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(=O)OCC)=CC=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate

Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1803782-91-3): A Comprehensive Overview

Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate, identified by its CAS number 1803782-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include cyano, trifluoromethyl, and trifluoromethylthio functional groups. The unique arrangement of these substituents imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate consists of a benzoic acid core esterified with an ethyl group at the carboxyl position. The presence of the cyano group at the 4-position enhances the electrophilicity of the aromatic ring, while the trifluoromethyl and trifluoromethylthio groups at the 3-position contribute to its lipophilicity and metabolic stability. These features are critical in determining its potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in benzoate derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit promising properties in modulating various biological pathways. For instance, research has shown that benzoate derivatives can interact with enzymes and receptors involved in inflammation, pain perception, and neuroprotection. Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate is anticipated to follow this trend, offering potential therapeutic benefits in these areas.

The trifluoromethyl group is particularly noteworthy in this compound, as it is known to enhance binding affinity and metabolic stability. This feature has been widely exploited in the development of pharmaceuticals, where it helps to prolong the half-life of active ingredients and improve their efficacy. The cyano group, on the other hand, can serve as a handle for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological activities. Together, these functional groups make Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate a versatile scaffold for medicinal chemistry innovation.

Current research efforts are focused on exploring the pharmacological potential of Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate and its derivatives. Preclinical studies have begun to uncover its interactions with key targets such as cyclooxygenase (COX) enzymes and nuclear receptors. These interactions are relevant to conditions such as arthritis, inflammation-related diseases, and metabolic disorders. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the cyano and trifluoromethylthio groups, followed by esterification to attach the ethyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization of the aromatic ring. The development of efficient synthetic routes is crucial for scaling up production and facilitating further pharmacological investigations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate with biological targets. These studies have provided insights into how the compound interacts with proteins and nucleic acids at an atomic level. By predicting binding affinities and identifying key interaction sites, researchers can design more effective derivatives with improved pharmacokinetic properties. Such computational approaches are integral to modern drug discovery pipelines.

The potential applications of Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals and specialty chemicals. For example, derivatives of this compound could be developed as novel pesticides or herbicides that target specific enzymes in pests while minimizing environmental impact. This dual utility underscores the versatility of benzoate derivatives in addressing diverse industrial challenges.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate for therapeutic purposes. Advances in biotechnology and synthetic chemistry are opening new avenues for drug development, enabling researchers to design molecules with unprecedented precision. The integration of these technologies holds promise for accelerating the discovery of next-generation therapeutics that address unmet medical needs.

In conclusion, Ethyl 4-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1803782-91-3) represents a compelling subject for pharmaceutical research due to its unique structural attributes and potential biological activities. Its multifaceted applications in drug discovery, coupled with ongoing advancements in synthetic methodologies and computational modeling, position it as a valuable asset in the quest for novel therapeutic agents. Continued exploration into this compound is likely to yield significant insights into its pharmacological potential and broader utility across multiple scientific disciplines.